Cas no 5455-52-7 ( )

• Product Name: &nbsp
• CAS No: 5455-52-7
• MF: C₇H₁₄O₃S
• MW: 178.249261379242
• CID: 941944
• PubChem ID: 229584
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• ethyl cyclopentanesulfonate
• AC1L5HMJ
• AC1Q6Y5X
• AG-K-77589
• AR-1I9698
• CTK5A1632
• ETHOXYSULFONYLCYCLOPENTANE
• NSC23363
• NSC-23363
• SCHEMBL8397879
• DTXSID70281889
• 5455-52-7
•  

• Inchi： 1S/C7H14O3S/c1-2-10-11(8,9)7-5-3-4-6-7/h7H,2-6H2,1H3
• InChI Key： BPKSZZQVTJYCBN-UHFFFAOYSA-N
• SMILES： S(C1CCCC1)(=O)(=O)OCC

Computed Properties

• Exact Mass: 178.06642
• Monoisotopic Mass: 178.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 301.7°C at 760 mmHg
• Flash Point: 136.2°C
• Refractive Index: 1.474
• PSA: 43.37
• LogP: 2.37610